Cas no 333400-07-0 (4-Quinazolinamine, N-[(4-methylphenyl)methyl]-6-nitro-7-(1-piperazinyl)-)

• Product name: 4-Quinazolinamine, N-[(4-methylphenyl)methyl]-6-nitro-7-(1-piperazinyl)-
• CAS No: 333400-07-0
• MF: C₂₀H₂₂N₆O₂
• MW: 378.427683353424
• CID: 1461323

4-Quinazolinamine, N-[(4-methylphenyl)methyl]-6-nitro-7-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinamine, N-[(4-methylphenyl)methyl]-6-nitro-7-(1-piperazinyl)-

• Inchi： 1S/C20H22N6O2/c1-14-2-4-15(5-3-14)12-22-20-16-10-19(26(27)28)18(11-17(16)23-13-24-20)25-8-6-21-7-9-25/h2-5,10-11,13,21H,6-9,12H2,1H3,(H,22,23,24)
• InChI Key： CTOQFFCLRZPGPD-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C([N+]([O-])=O)C(N3CCNCC3)=C2)=C(NCC2=CC=C(C)C=C2)N=C1

Computed Properties

• Exact Mass: 378.18066

Experimental Properties

• Density: 1.320±0.06 g/cm3(Predicted)
• Boiling Point: 613.3±55.0 °C(Predicted)
• PSA: 96.22
• pka: 8.31±0.10(Predicted)